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molecular formula C8H6BrClO B1344138 5-Bromo-2-methylbenzoyl chloride CAS No. 21900-41-4

5-Bromo-2-methylbenzoyl chloride

Cat. No. B1344138
CAS RN: 21900-41-4
M. Wt: 233.49 g/mol
InChI Key: JOGHNBXDSOKTPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08785403B2

Procedure details

The above 5-bromo-2-methylbenzoic acid (10.0 g) was suspended in dichloromethane (100 ml), and thereto were added oxalyl chloride (8.1 ml) and N,N-dimethylformamide (2 drops). The mixture was stirred at room temperature for 4 hours. The solvent was evaporated under reduced pressure to give 5-bromo-2-methylbenzoyl chloride. This benzoyl chloride was dissolved in dichloromethane (200 ml), and thereto was added N,O-dimethylhydroxylamine hydrochloride (12.3 g). To the mixture was added dropwise triethylamine (20 ml) at 0° C., and the mixture was stirred at room temperature overnight. The solvent was evaporated under reduced pressure, and the residue was extracted with ethyl acetate, and washed successively with water, 10% aqueous hydrochloric acid solution, water, a saturated aqueous sodium hydrogen carbonate solution, and brine. The extract was dried over sodium sulfate, and the solvent was evaporated under reduced pressure to give N-methoxy-N-methyl-5-bromo-2-methylbenzamide (12.25 g) as oil. APCI-Mass m/Z 258/260 (M+H).
Name
5-bromo-2-methylbenzoic acid
Quantity
10 g
Type
reactant
Reaction Step One
Name
oxalyl chloride
Quantity
8.1 mL
Type
reactant
Reaction Step Two
Name
N,N-dimethylformamide
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
dichloromethane
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
5-bromo-2-methylbenzoyl chloride

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[CH:4][C:5]([CH3:11])=[C:6]([CH:10]=1)[C:7](O)=[O:8].C(Cl)(=O)C([Cl:15])=O>ClCCl.CN(C)C=O>[Br:1][C:2]1[CH:3]=[CH:4][C:5]([CH3:11])=[C:6]([CH:10]=1)[C:7]([Cl:15])=[O:8]

Inputs

Step One
Name
5-bromo-2-methylbenzoic acid
Quantity
10 g
Type
reactant
Smiles
BrC=1C=CC(=C(C(=O)O)C1)C
Step Two
Name
oxalyl chloride
Quantity
8.1 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Name
N,N-dimethylformamide
Quantity
0 (± 1) mol
Type
catalyst
Smiles
CN(C=O)C
Step Three
Name
dichloromethane
Quantity
100 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 4 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was evaporated under reduced pressure

Outcomes

Product
Details
Reaction Time
 4 h
Name
5-bromo-2-methylbenzoyl chloride
Type
product
Smiles
BrC=1C=CC(=C(C(=O)Cl)C1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.